Cas no 1955561-35-9 (3-ethoxy-6-(piperidin-4-yl)pyridazine)

• Product Name: 3-ethoxy-6-(piperidin-4-yl)pyridazine
• CAS No: 1955561-35-9
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• MDL: MFCD29046088
• CID: 5104724
• PubChem ID: 91812039
• Update Time: 2025-06-08

3-ethoxy-6-(piperidin-4-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-6-(piperidin-4-yl)pyridazine

• MDL： MFCD29046088
• Inchi： 1S/C11H17N3O/c1-2-15-11-4-3-10(13-14-11)9-5-7-12-8-6-9/h3-4,9,12H,2,5-8H2,1H3
• InChI Key： ZUKKSDYRNYLCOS-UHFFFAOYSA-N
• SMILES： C1(OCC)=NN=C(C2CCNCC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-ethoxy-6-(piperidin-4-yl)pyridazine

Introduction to 3-ethoxy-6-(piperidin-4-yl)pyridazine (CAS No. 1955561-35-9)

3-ethoxy-6-(piperidin-4-yl)pyridazine, identified by its Chemical Abstracts Service (CAS) number 1955561-35-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, featuring a pyridazine core substituted with an ethoxy group and a piperidine moiety, has garnered attention due to its structural versatility and potential biological activity. The combination of these functional groups makes it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The pyridazine scaffold is a well-known pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the ethoxy group at the 3-position introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. Furthermore, the piperidine ring at the 6-position enhances solubility and bioavailability, making it an attractive feature for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 3-ethoxy-6-(piperidin-4-yl)pyridazine may interact with various enzymes and receptors, potentially leading to therapeutic effects. For instance, preliminary simulations indicate that it could bind to kinases and other signaling proteins involved in cancer progression, suggesting its potential as an anticancer agent.

The synthesis of 3-ethoxy-6-(piperidin-4-yl)pyridazine involves multi-step organic reactions, typically starting from commercially available pyridazine derivatives. The introduction of the ethoxy group is often achieved through nucleophilic substitution reactions, while the piperidine moiety is typically incorporated via condensation or cyclization reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for pharmaceutical applications.

In vitro studies have begun to unravel the pharmacological profile of 3-ethoxy-6-(piperidin-4-yl)pyridazine. Initial assays have shown promising activity against certain cancer cell lines, with IC50 values indicating potential efficacy comparable to existing chemotherapeutic agents. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at moderate doses, although further research is needed to fully assess its safety profile.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like 3-ethoxy-6-(piperidin-4-yl)pyridazine. These algorithms can analyze vast datasets to predict biological activity and optimize molecular structures. By leveraging such tools, researchers can rapidly screen thousands of compounds and identify those with the highest potential for further development.

Future directions in the study of 3-ethoxy-6-(piperidin-4-yl)pyridazine include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide insights into its therapeutic potential and help guide future modifications for improved efficacy. Additionally, preclinical studies are necessary to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox).

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and computational scientists. The case of 3-ethoxy-6-(piperidin-4-yl)pyridazine exemplifies how integrating knowledge from multiple fields can lead to innovative therapeutics. As research continues to progress, this compound holds promise as a valuable tool in the fight against various diseases.

In conclusion,3-ethoxy-6-(piperidin-4-ylyl)pyridazine (CAS No. 1955561–35–9) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Ongoing research aims to fully elucidate its therapeutic potential and optimize its properties for clinical applications. The continued exploration of such compounds underscores the importance of innovation in drug discovery and development.